Cas no 1263063-11-1 (2-fluoro-3-oxo-3-[3-(trifluoromethyl)phenyl]propanenitrile)

• Product Name: 2-fluoro-3-oxo-3-[3-(trifluoromethyl)phenyl]propanenitrile
• CAS No: 1263063-11-1
• MF: C₁₀H₅F₄NO
• MW: 231.146416425705
• MDL: MFCD18426514
• CID: 1219977
• PubChem ID: 53396386
• Update Time: 2025-04-20

2-fluoro-3-oxo-3-[3-(trifluoromethyl)phenyl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-oxo-3-[3-(trifluoromethyl)phenyl]propanenitrile
• 2-Fluoro-3-oxo-3-[3-(trifluoromethyl)phenyl]-propanenitrile
• 1263063-11-1
• AF-0710
• MFCD18426514
• 2-Fluoro-3-oxo-3-(3-(trifluoromethyl)phenyl)propanenitrile
• AKOS015852612
• 2-fluoro-3-oxo-3-[3-(trifluoromethyl)phenyl]propanenitrile

• MDL： MFCD18426514
• Inchi： 1S/C10H5F4NO/c11-8(5-15)9(16)6-2-1-3-7(4-6)10(12,13)14/h1-4,8H
• InChI Key： SBDZNEOOJAUVSK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C(C(C#N)F)=O)=C1)(F)F

Computed Properties

• Exact Mass: 231.03072643g/mol
• Monoisotopic Mass: 231.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.9Ų